N,N'-1,8-naphthalenediylbis(4-methoxybenzamide)

• IUPAC Name: 4-methoxy-N-[8-[(4-methoxybenzoyl)amino]naphthalen-1-yl]benzamide
• InChI: InChI=1S/C26H22N2O4/c1-31-20-13-9-18(10-14-20)25(29)27-22-7-3-5-17-6-4-8-23(24(17)22)28-26(30)19-11-15-21(32-2)16-12-19/h3-16H,1-2H3,(H,27,29)(H,28,30)
• InChI Key: XBRYMCZEYSHGBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=CC3=C2C(=CC=C3)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H22N2O4
• Molecular Weight: 426.5 g/mol

Description

N,N'-1,8-naphthalenediylbis(4-methoxybenzamide), also known as bis(4-methoxybenzoyl)-1,8-naphthalimide (BMBN), is a synthetic compound that has been widely used in scientific research. BMBN is a small molecule that can selectively bind to DNA and RNA, making it a valuable tool for studying nucleic acid structure and function.

Mechanism of Action

BMBN binds to nucleic acids through intercalation, which involves the insertion of the molecule between adjacent base pairs. This results in changes in the electronic properties of the nucleic acid, leading to changes in fluorescence. BMBN has been shown to bind selectively to G-C rich regions of DNA and RNA.
Biochemical and Physiological Effects
BMBN has no known biochemical or physiological effects on living organisms. It is a small molecule that is not metabolized by cells and is rapidly excreted from the body.

Advantages and Limitations for Lab Experiments

BMBN has several advantages for lab experiments. It is a small molecule that can easily penetrate cells and tissues, making it useful for studying nucleic acids in living cells. It is also a highly selective probe for nucleic acids, allowing researchers to study specific regions of DNA and RNA. However, BMBN has some limitations. It is not suitable for studying nucleic acids in complex mixtures, as it can bind to other molecules with similar structures. It also has limited use in studying RNA, as it can bind to RNA secondary structures that are not present in single-stranded RNA.

Future Directions

There are several future directions for research involving BMBN. One area of interest is the development of new probes that can selectively bind to specific regions of nucleic acids. Another area of interest is the use of BMBN in developing new methods for detecting DNA damage, which could have applications in cancer diagnosis and treatment. Additionally, BMBN could be used to study the role of nucleic acids in various biological processes, such as gene expression and DNA replication.

Scientific Research Applications

BMBN has been extensively used in scientific research as a fluorescent probe for nucleic acids. It can selectively bind to DNA and RNA, resulting in changes in fluorescence that can be used to study the structure and function of nucleic acids. BMBN has also been used to study protein-DNA interactions and to develop new methods for detecting DNA damage.